Cas no 91157-81-2 (3-(Benzenesulfonyl)-4-(dimethylamino)but-3-en-2-one)

• Product Name: 3-(Benzenesulfonyl)-4-(dimethylamino)but-3-en-2-one
• CAS No: 91157-81-2
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 2813489
• PubChem ID: 71328022
• Update Time: 2025-04-21

3-(Benzenesulfonyl)-4-(dimethylamino)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(Benzenesulfonyl)-4-(dimethylamino)but-3-en-2-one
• DTXSID80757020
• 91157-81-2

• Inchi： 1S/C12H15NO3S/c1-10(14)12(9-13(2)3)17(15,16)11-7-5-4-6-8-11/h4-9H,1-3H3
• InChI Key： JEPCIJONMZOTHB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C(C(C)=O)=CN(C)C)(=O)=O

Computed Properties

• Exact Mass: 253.07726451Da
• Monoisotopic Mass: 253.07726451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 62.8Ų